Amino-(2,3-dichloro-phenyl)-acetic acid

• IUPAC Name: 2-amino-2-(2,3-dichlorophenyl)acetic acid
• InChI: InChI=1S/C8H7Cl2NO2/c9-5-3-1-2-4(6(5)10)7(11)8(12)13/h1-3,7H,11H2,(H,12,13)
• InChI Key: BIILIFHAKJGBSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C(C(=O)O)N
• Molecular Formula: C8H7Cl2NO2
• DSSTOX Substance ID: DTXSID40378230
• Molecular Weight: 220.05 g/mol
• CAS RN: 318270-11-0

Description

Amino-(2,3-dichloro-phenyl)-acetic acid (DCPA) is an organic compound with a wide range of applications in the scientific research field. It is a common reagent used in organic synthesis, and its properties make it an ideal choice for a variety of laboratory experiments. DCPA is also known as dichlorophenoxyacetic acid, or 2,3-dichlorophenoxyacetic acid. This compound is used in a variety of biochemical and physiological studies, and it is also commonly used as a herbicide.

Scientific Research Applications

1. Synthesis and Antimicrobial Activity Amino-(2,3-dichloro-phenyl)-acetic acid has been used as a precursor in the synthesis of new 1,3-oxazolyl-7-chloroquinazolin-4(3H)ones, which are evaluated for their antimicrobial activities. Specifically, the compounds synthesized from this acid showed good activity against various microbial strains, highlighting its potential in the development of antimicrobial agents (Patel & Shaikh, 2011).

2. Corrosion Inhibition Studies this compound is structurally similar to certain amino acids that have been studied for their corrosion inhibitive performance. These amino acids have shown promising results in protecting metals from corrosion in various environments, indicating that structurally similar compounds like this compound could also have potential applications in corrosion inhibition (Kaya et al., 2016).

3. Synthesis of α-Amino Acid Derivatives The compound has been used in chemical reactions leading to the formation of α-amino acid derivatives, which are crucial in the development of pharmaceuticals, especially peptide drugs. These derivatives are significant due to their role in the discovery of new functions and improved activity of drug molecules (Matsuda et al., 2012).

4. Applications in Supercapacitors Derivatives of this compound, specifically those synthesized by the Schotten-Baumann method, have been studied for their potential application in supercapacitors. These studies explore the electrochemical properties of these derivatives and their role in enhancing the performance of supercapacitors, highlighting their significance in the field of energy storage (Kowsari et al., 2019).

5. Analytical Applications in Determining Amino Compounds this compound has been used in the development of methods for the determination of amino compounds. These methods are based on the derivatization of amines to their acidamides, which are then analyzed using high-performance liquid chromatography with fluorescence detection, indicating its utility in analytical chemistry (You et al., 2006).